Cas no 857200-26-1 (4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid)

• Product Name: 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid
• CAS No: 857200-26-1
• MF: C₁₂H₁₁N₃O₂S
• MW: 261.299640893936
• MDL: MFCD11573853
• CID: 2112347
• PubChem ID: 18375083
• Update Time: 2025-10-29

4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)-4-(phenylamino)-5-Pyrimidinecarboxylic acid
• 2-(methylthio)-4-(phenylamino)pyrimidine-5-carboxylicacid
• 2-Methylsulfanyl-4-phenylamino-5-pyrimidinecarboxylic acid
• 5-Pyrimidinecarboxylic acid, 4-anilino-2-(methylthio)-
• 4-ANILINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLIC ACID
• SCHEMBL1315419
• AKOS015938580
• DA-27637
• 857200-26-1
• 4-ANILINO-2-(METHYLTHIO)PYRIMIDINE-5-CARBOXYLICACID
• 4-anilino-2-methylsulfanylpyrimidine-5-carboxylic acid
• SB59487
• 4-anilino-2-(methylthio)-5-pyrimidinecarboxylic Acid
• DOPXFPSWBAHAIR-UHFFFAOYSA-N
• 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid

• MDL： MFCD11573853
• Inchi： 1S/C12H11N3O2S/c1-18-12-13-7-9(11(16)17)10(15-12)14-8-5-3-2-4-6-8/h2-7H,1H3,(H,16,17)(H,13,14,15)
• InChI Key： DOPXFPSWBAHAIR-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=C(C(=O)O)C(=N1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.05700
• Monoisotopic Mass: 261.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 100.41000
• LogP: 2.71330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid

Introduction to 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid (CAS No. 857200-26-1)

4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid, identified by the CAS number 857200-26-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The compound features a pyrimidine core, which is a common scaffold in many biologically active molecules, particularly in the development of drugs targeting various diseases.

The presence of an anilino group at the 4-position and a methylthio group at the 2-position of the pyrimidine ring contributes to its distinct chemical properties. These substituents not only influence the electronic distribution within the molecule but also play a crucial role in its interactions with biological targets. The carboxylic acid functionality at the 5-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a growing interest in pyrimidine derivatives due to their wide range of biological activities. 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid has been explored for its potential as an intermediate in the synthesis of various pharmacologically relevant compounds. Its structural features make it a promising candidate for further derivatization, leading to novel molecules with enhanced therapeutic properties.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. Pyrimidine-based molecules have shown efficacy against a variety of diseases, and 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid is no exception. Researchers have been investigating its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation. Preliminary studies suggest that this compound exhibits promising inhibitory activity against certain enzymes, making it a valuable asset in drug discovery efforts.

The synthesis of 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the anilino and methylthio groups, followed by the carboxylation at the 5-position, demands expertise in organic synthesis techniques. Advanced methodologies such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve high yields and purity levels.

The pharmacological profile of 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid has been studied extensively in vitro. Its interaction with biological targets such as kinases and other enzymes has been mapped out, providing insights into its mechanism of action. These studies have laid the groundwork for further preclinical investigations, which are essential before moving into human trials. The compound's ability to modulate enzyme activity without significant off-target effects makes it an attractive candidate for therapeutic development.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid. Molecular modeling techniques have been used to predict how this compound interacts with its biological targets at the atomic level. These predictions have guided experimental design and helped optimize synthetic routes for higher yields and better pharmacological properties.

The future prospects of 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid are vast, with ongoing research focusing on improving its bioavailability and therapeutic efficacy. Innovations in drug delivery systems are being explored to enhance its delivery to target tissues, ensuring maximal therapeutic benefit. Additionally, combination therapies involving this compound with other drugs are being investigated to overcome resistance mechanisms observed in some diseases.

In conclusion, 4-Anilino-2-(methylthio)pyrimidine-5-carboxylic Acid (CAS No. 857200-26-1) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic uses for this compound, it is poised to play a crucial role in addressing some of the most pressing medical challenges faced today.